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Compound of Interest

Compound Name: Allopregnanolone

Cat. No.: B1667786 Get Quote

Date of Compilation: 2025-12-14

This document provides essential safety and logistical information for the proper disposal of

allopregnanolone, intended for researchers, scientists, and drug development professionals.

The following procedures are based on established laboratory safety protocols and information

from Safety Data Sheets (SDS).

Immediate Safety Considerations
Allopregnanolone is classified as a substance with potential reproductive toxicity, with hazard

statement H360 indicating it may damage fertility or the unborn child[1]. Some sources also

classify it as very toxic to aquatic organisms, which may cause long-term adverse effects in the

aquatic environment[2]. Therefore, it is imperative to handle allopregnanolone and its waste

with caution, using appropriate personal protective equipment (PPE) and preventing its release

into the environment.

Key Safety Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye protection

when handling allopregnanolone and its waste containers[1].

Environmental Protection: Do not allow allopregnanolone to enter sewers, surface water, or

ground water[1][3]. All waste must be handled in accordance with local, state, and federal

regulations[2].
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Spill Management: In case of a spill, contain the spillage, clean it up immediately, and avoid

contact with skin and eyes[2]. Dispose of spill residue as hazardous waste.

Allopregnanolone Identification and Hazard
Summary
Proper identification and awareness of the substance's properties are critical for safe handling

and disposal. The following table summarizes key quantitative and identifying data for

allopregnanolone.

Identifier/Property Data Reference

CAS Number 516-54-1 [1]

Molecular Formula C₂₁H₃₄O₂ [4]

Molar Mass 318.501 g·mol⁻¹ [4]

GHS Hazard Pictogram GHS08 (Health Hazard) [1]

GHS Signal Word Danger [1]

Hazard Statement
H360: May damage fertility or

the unborn child.
[1]

Aquatic Toxicity
Very toxic to aquatic

organisms.
[2]

Step-by-Step Disposal Protocol
The overriding principle for managing laboratory waste is that no activity should begin without a

clear plan for the disposal of all waste generated[5]. The following step-by-step protocol

outlines the proper procedure for disposing of allopregnanolone waste.

Step 1: Waste Identification and Segregation

Identify all waste streams containing allopregnanolone. This includes:

Unused or expired pure allopregnanolone powder.
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Contaminated lab materials (e.g., pipette tips, gloves, weighing paper, vials).

Solutions containing allopregnanolone (e.g., from experiments, stock solutions).

Contaminated cleaning materials from spills.

Segregate waste based on its physical form:

Solid Waste: Place items like contaminated gloves, absorbent pads, and empty vials into a

dedicated, clearly labeled solid waste container.

Liquid Waste: Collect all solutions containing allopregnanolone in a dedicated, leak-proof

liquid waste container[6]. Do not mix with other incompatible chemical wastes[6].

Step 2: Packaging and Labeling

Select Appropriate Containers:

Use containers that are compatible with the waste type (e.g., chemically resistant plastic

or glass for liquids).

Ensure containers have secure, tight-fitting lids to prevent leaks or spills.

Label Containers Clearly:

All waste containers must be clearly labeled as hazardous waste[6].

The label must include:

The full chemical name: "Allopregnanolone Waste" (avoid abbreviations)[6].

An indication of the hazards (e.g., "Reproductive Toxin," "Toxic").

The composition of the waste, including any solvents present in liquid waste.

The date the waste was first added to the container.

Step 3: Safe Storage
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Store waste containers in a designated, secure area, such as a satellite accumulation area

or a main hazardous waste storage area.

Keep containers closed except when adding waste.

Store in a well-ventilated area, away from incompatible materials[2].

Store containers in secondary containment to prevent the spread of material in case of a

leak.

Step 4: Arrange for Professional Disposal

Do not dispose of allopregnanolone down the sanitary sewer[1][3].

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal[6][7].

Follow all institutional and regulatory procedures for waste manifest and pickup. All waste

must be handled in accordance with local, state, and federal regulations[2].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

allopregnanolone waste.
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Caption: Workflow for the safe disposal of allopregnanolone waste.

This document is intended as a guide and does not supersede institutional policies or local,

state, and federal regulations. Always consult your institution's EHS department for specific

guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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